Cas no 2034511-99-2 (5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide
• CAS No: 2034511-99-2
• MF: C₁₄H₁₂ClN₃O₂S
• MW: 321.781980514526
• CID: 6289045
• PubChem ID: 119102989
• Update Time: 2025-05-19

5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide
• 5-chloro-N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]thiophene-2-carboxamide
• AKOS026702949
• 5-chloro-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide
• 5-chloro-N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide
• F6525-6828
• 2034511-99-2

• Inchi： 1S/C14H12ClN3O2S/c15-13-4-3-12(21-13)14(19)16-5-6-18-9-10(8-17-18)11-2-1-7-20-11/h1-4,7-9H,5-6H2,(H,16,19)
• InChI Key： MOGYROQURIDHBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCCN2C=C(C3=CC=CO3)C=N2)=O)S1

Computed Properties

• Exact Mass: 321.0338755g/mol
• Monoisotopic Mass: 321.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3Ų

Additional information on 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide

Comprehensive Overview of 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide (CAS No. 2034511-99-2)

The compound 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide, with the CAS number 2034511-99-2, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a furan ring, a pyrazole moiety, and a thiophene backbone, make it a versatile candidate for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and bioactive compounds, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide has surged due to their relevance in drug discovery. The pyrazole and thiophene segments are known for their pharmacological properties, often found in anti-inflammatory and antimicrobial agents. This compound’s CAS 2034511-99-2 is frequently searched in academic databases, reflecting its growing importance in R&D pipelines. Its synthesis and optimization are hot topics in organic chemistry forums, with many researchers exploring its structure-activity relationships (SAR).

From an industrial perspective, 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide is valued for its potential in agrochemical formulations. The furan and thiophene components are often associated with pesticide and herbicide applications, making this compound a subject of interest for sustainable agriculture solutions. Environmental concerns and the push for green chemistry have further driven research into its biodegradability and eco-friendly derivatives.

The compound’s CAS 2034511-99-2 is also linked to advancements in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as OLEDs and conductive polymers. With the rise of flexible electronics and wearable technology, researchers are investigating its optical and electrical properties to develop next-generation devices.

In summary, 5-chloro-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}thiophene-2-carboxamide (CAS 2034511-99-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity position it as a key player in modern chemical research, addressing pressing challenges in healthcare, agriculture, and technology.